Cas no 23709-41-3 (2-C-Methyl-2,3-O-isopropylidene-D-ribono-1,4-lactone)

2-C-Methyl-2,3-O-isopropylidene-D-ribono-1,4-lactone is a protected derivative of D-ribono-1,4-lactone, featuring a methyl group at the C-2 position and an isopropylidene group protecting the 2,3-diol moiety. This compound is particularly valuable in synthetic organic chemistry as a chiral building block for nucleoside and carbohydrate synthesis. The isopropylidene group enhances stability and selectivity during further functionalization, while the lactone ring provides a reactive handle for modifications. Its rigid structure and defined stereochemistry make it useful for asymmetric synthesis and pharmaceutical applications. The product is typically employed in controlled environments due to its sensitivity to hydrolysis under acidic or basic conditions.
2-C-Methyl-2,3-O-isopropylidene-D-ribono-1,4-lactone structure
23709-41-3 structure
Product Name:2-C-Methyl-2,3-O-isopropylidene-D-ribono-1,4-lactone
CAS No:23709-41-3
MF:C9H14O5
MW:202.204463481903
CID:52367
PubChem ID:11019928
Update Time:2025-06-07

2-C-Methyl-2,3-O-isopropylidene-D-ribono-1,4-lactone Chemical and Physical Properties

Names and Identifiers

    • 2,3-O-Isopropylidene-2-C-methyl-D-ribonic-gamma-lactone
    • 2-C-Methyl-2,3-O-isopropylidene-D-ribono-1,4-lactone
    • 2,3-O-ISOPROPYLIDENE-2-C-METHYL-D-RIBONO-1,4-LACTONE
    • 2-C-Methyl-2,3-O-iso
    • 2,3-O-Isopropylidene-2-C-methyl-D-ribonic Acid
    • A-Lactone
    • O2,O3-Isopropyliden-2-methyl-D-ribonsaeure-4-lacton
    • O2,O3-isopropylidene-2-methyl-D-ribonic acid-4-lactone
    • TG-212-29-A
    • Ribonicacid, 2,3-O-isopropylidene-2-C-methyl-, g-lactone, D- (6CI,8CI)
    • Furo[3,4-d]-1,3-dioxole,D-ribonic acid deriv.
    • (3aR,6R,6aR)-6-(Hydroxymethyl)-2,2,3a-trimethyldihydrofuro[3,4-d][1,3]dioxol-4(3aH)-one
    • (3aR,6R,6aR)-6-(hydroxymethyl)-2,2,3a-trimethyl-6,6a-dihydrofuro[3,4-d][1,3]dioxol-4-one
    • (3aR,6R,6aR)-6-(hydroxymethyl)-2,2,3a-trimethyl-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-one
    • 23709-41-3
    • SCHEMBL12243149
    • Inchi: 1S/C9H14O5/c1-8(2)13-6-5(4-10)12-7(11)9(6,3)14-8/h5-6,10H,4H2,1-3H3/t5-,6-,9-/m1/s1
    • InChI Key: JTORQZQZELCRKV-HCVRKRLWSA-N
    • SMILES: O1C(C)(C)O[C@@H]2[C@@H](CO)OC([C@]12C)=O

Computed Properties

  • Exact Mass: 162.05300
  • Monoisotopic Mass: 202.08412354g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 65Ų

Experimental Properties

  • Density: 1.230
  • Melting Point: 52-54 ºC
  • Boiling Point: 328 ºC
  • Flash Point: 130 ºC
  • PSA: 86.99000
  • LogP: -1.98400
  • Vapor Pressure: 0.0±1.7 mmHg at 25°C

2-C-Methyl-2,3-O-isopropylidene-D-ribono-1,4-lactone Security Information

2-C-Methyl-2,3-O-isopropylidene-D-ribono-1,4-lactone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M314680-250mg
2-C-Methyl-2,3-O-isopropylidene-D-ribono-1,4-lactone
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$ 184.00 2023-09-07
TRC
M314680-2.5g
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$ 1453.00 2023-09-07
A2B Chem LLC
AF63153-25mg
2,3-O-Isopropylidene-2-C-methyl-D-ribonic-gamma-lactone
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$297.00 2024-04-20
A2B Chem LLC
AF63153-50mg
2,3-O-Isopropylidene-2-C-methyl-D-ribonic-gamma-lactone
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$429.00 2024-04-20
A2B Chem LLC
AF63153-100mg
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$625.00 2024-04-20

2-C-Methyl-2,3-O-isopropylidene-D-ribono-1,4-lactone Production Method

2-C-Methyl-2,3-O-isopropylidene-D-ribono-1,4-lactone Suppliers

NewCan Biotech Limited
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(CAS:23709-41-3)2,3-O-Isopropylidene-2-C-methyl-D-ribonic-gamma-lactone
Order Number:NC26140
Stock Status:
Quantity:10g
Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:08
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Email:sales@newcanbio.com

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(CAS:23709-41-3)2,3-O-Isopropylidene-2-C-methyl-D-ribonic-gamma-lactone
NC26140
Purity:97%
Quantity:10g
Price ($):Inquiry
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